Cas no 15451-00-0 (Benzoic acid,3-sulfino-)

• Product Name: Benzoic acid,3-sulfino-
• CAS No: 15451-00-0
• MF: C₇H₆O₄S
• MW: 186.185141086578
• CID: 120986
• PubChem ID: 21941118
• Update Time: 2025-04-18

Benzoic acid,3-sulfino- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-sulfino-
• 3-sulfinobenzoic acid
• 3-Carboxybenzenesulfinic acid
• 3-Sulfino-benzoesaeure
• 3-sulfino-benzoic acid
• Benzoesaeure-m-sulfinsaeure
• Benzoesaeure-sulfinsaeure-(3)
• Benzoic acid,3-sulfino
• Benzoicacid,m-sulfino-(6CI,8CI)
• m-Carboxybenzenesulfinic acid
• m-Carboxy-benzolsulfinsaeure
• meta-Sulfinobenzoesaeure
• m-Sulfinobenzoic acid
• Benzoicacid, m-sulfino- (6CI,8CI)
• 3-Sulfinobenzoicacid
• DTXSID20620461
• UZEGQEQFRRYLRK-UHFFFAOYSA-N
• 15451-00-0
• Benzoic acid, 3-sulfino-
• NS00019876
• EN300-721954
• 3-carboxybenzenesulphinic acid
• SCHEMBL1495120
• DTXCID50571215
• G73414

• Inchi： 1S/C7H6O4S/c8-7(9)5-2-1-3-6(4-5)12(10)11/h1-4H,(H,8,9)(H,10,11)
• InChI Key： UZEGQEQFRRYLRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(=O)O

Computed Properties

• Exact Mass: 185.99900
• Monoisotopic Mass: 185.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.709
• Boiling Point: 513.29°C at 760 mmHg
• Flash Point: 264.229°C
• Refractive Index: 1.729
• PSA: 93.81000
• LogP: 1.83110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives